Cas no 63515-89-9 (1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione)

1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione structure
63515-89-9 structure
Product Name:1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione
CAS No:63515-89-9
MF:C15H19NO2
MW:245.31686425209
CID:960390
PubChem ID:236834
Update Time:2025-04-19

1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione
    • 1-benzyl-4-ethyl-4-methyl-piperidine-2,6-dione
    • AC1L5XHR
    • AC1Q6F8T
    • AG-J-65137
    • AR-1C1810
    • CTK5B9410
    • LS-72017
    • N-Benzyl-3-ethyl-3-methylglutarimid
    • NSC39841
    • 2,6-Piperidinedione, 4-ethyl-4-methyl-1-(phenylmethyl)-
    • Glutarimide, N-benzyl-3-ethyl-3-methyl-
    • MA40280000
    • NSC-39841
    • NIOSH/MA4028000
    • 63515-89-9
    • DTXSID50284919
    • Inchi: 1S/C15H19NO2/c1-3-15(2)9-13(17)16(14(18)10-15)11-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3
    • InChI Key: OMPNCOBSBNRSCB-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(CC)CC(N1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 245.14167
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 2.68980
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